5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide
Overview
Description
5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide is an aromatic amide.
Scientific Research Applications
Serotonin-3 (5-HT3) Receptor Antagonism
Research has shown that derivatives of 5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide, particularly those involving modifications of the benzoxazine ring, exhibit potent antagonist activity against serotonin-3 (5-HT3) receptors. These compounds have been synthesized and evaluated for their binding affinity to 5-HT3 receptors, with some demonstrating exceptional potency and efficacy in animal models (Kuroita, Sakamori, & Kawakita, 1996).
Anti-Inflammatory and Analgesic Activities
Studies have synthesized new carboxamides derived from the imidazo[2,1-b]thiazole skeleton, carrying the benzoxazole group, to investigate their anti-inflammatory and analgesic activities. These compounds, including variants terminated with chloro/bromo/cyano groups, have shown significant potential in these areas (Can et al., 2021).
Antimicrobial Properties
Several studies have synthesized and characterized compounds related to 5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide, demonstrating notable antimicrobial activity against various pathogenic microorganisms. These include compounds like 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives, which have been evaluated for their antibacterial potency (Idrees, Kola, & Siddiqui, 2019).
Antitumor Activities
Various derivatives of 5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide have been synthesized and investigated for their antitumor properties. These studies involve the development of novel compounds with modifications in the pyrazolo pyrimidine structure, showing promising antitumor activities in different models (Xin, 2012).
properties
Product Name |
5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide |
|---|---|
Molecular Formula |
C16H13ClN2OS |
Molecular Weight |
316.8 g/mol |
IUPAC Name |
5-chloro-N-(3,4-dimethylphenyl)-2,1-benzothiazole-3-carboxamide |
InChI |
InChI=1S/C16H13ClN2OS/c1-9-3-5-12(7-10(9)2)18-16(20)15-13-8-11(17)4-6-14(13)19-21-15/h3-8H,1-2H3,(H,18,20) |
InChI Key |
FAXNSPPOTHZMIX-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C3C=C(C=CC3=NS2)Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C3C=C(C=CC3=NS2)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Chloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-4-methylbenzene](/img/structure/B1227177.png)
![[2-[2-(cyclohexen-1-yl)ethylamino]-2-oxoethyl] (E)-3-(3-methoxyphenyl)prop-2-enoate](/img/structure/B1227179.png)
![N-[[(4-oxo-1-phenyl-5-pyrazolo[3,4-d]pyrimidinyl)amino]-sulfanylidenemethyl]benzamide](/img/structure/B1227181.png)
![2-(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)acetic acid (7-bromo-4-oxo-2-pyrido[1,2-a]pyrimidinyl)methyl ester](/img/structure/B1227183.png)
![1-(4-Fluorophenyl)-3-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]pyrrolidine-2,5-dione](/img/structure/B1227186.png)
![1-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]-2-propanamine](/img/structure/B1227187.png)
![2-(1,3-Benzothiazol-2-ylamino)-5-spiro[1,6,7,8-tetrahydroquinazoline-4,1'-cyclopentane]one](/img/structure/B1227188.png)
![N-(3-chloro-4-methylphenyl)-4-oxo-3,10-dihydro-2H-pyrimido[1,2-a]benzimidazole-2-carboxamide](/img/structure/B1227189.png)
![2-[[(2,3-Dimethoxyphenyl)-oxomethyl]amino]-5-propan-2-yl-3-thiophenecarboxamide](/img/structure/B1227194.png)